3-[(3-Methylbutanehydrazido)sulfonyl]benzene-1-sulfonyl fluoride

• IUPAC Name: 3-[(3-methylbutanoylamino)sulfamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C11H15FN2O5S2/c1-8(2)6-11(15)13-14-21(18,19)10-5-3-4-9(7-10)20(12,16)17/h3-5,7-8,14H,6H2,1-2H3,(H,13,15)
• InChI Key: LFJBQLLHJZHTIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NNS(=O)(=O)C1=CC(=CC=C1)S(=O)(=O)F
• Molecular Formula: C11H15FN2O5S2
• Molecular Weight: 338.4 g/mol
• CAS No.: 2094307-97-6

Description

Synthesis Analysis

Sulfonyl fluorides have been synthesized using various methods. Some of these methods include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols. Transition-metal-catalyzed processes based on palladium, copper, and nickel have also been used.

Chemical Reactions Analysis

Sulfonyl fluorides are known for their reactivity and stability. They are resistant to hydrolysis under physiological conditions, which makes them attractive for various applications. They can engage with nucleophiles under suitable reaction conditions, leading to new activation methods.

Mechanism of Action

The mechanism of action of sulfonyl fluorides involves the attack of an electrophile at carbon to form a cationic intermediate. The aromatic ring is regenerated from this cationic intermediate by loss of a proton from the sp3-hybridized carbon.

Safety and Hazards

Sulfonyl fluorides, like sulfuric acid, are highly corrosive and can react vigorously with water, causing skin burns. They are also highly reactive towards water and other nucleophiles.

Future Directions

The use of sulfonyl fluorides in the development of new synthetic methods has invigorated research into electrophilic species featuring a sulfur–fluorine bond. Future research may focus on developing new synthetic approaches and exploring further applications of these compounds.